Cas no 1007514-87-5 (5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol)

5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol structure
1007514-87-5 structure
Product Name:5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol
CAS No:1007514-87-5
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD08700539
CID:4558939
PubChem ID:23005569
Update Time:2023-11-24

5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-methanol, 5-methyl-1-(1-methylethyl)-
    • [5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
    • (5-Methyl-1-propan-2-ylpyrazol-3-yl)methanol
    • 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol
    • MDL: MFCD08700539
    • Inchi: 1S/C8H14N2O/c1-6(2)10-7(3)4-8(5-11)9-10/h4,6,11H,5H2,1-3H3
    • InChI Key: PBVRTSZRWRBWIU-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)C(C)=CC(CO)=N1

Computed Properties

  • Exact Mass: 154.110613g/mol
  • Monoisotopic Mass: 154.110613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 154.21g/mol
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38Ų

5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-249157-1g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
1g
$1057.0 2023-09-15
Enamine
EN300-249157-5g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
5g
$3065.0 2023-09-15
Enamine
EN300-249157-10g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
10g
$4545.0 2023-09-15
Enamine
EN300-249157-0.05g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
0.05g
$245.0 2024-06-19
Enamine
EN300-249157-0.1g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
0.1g
$366.0 2024-06-19
Enamine
EN300-249157-0.25g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
0.25g
$524.0 2024-06-19
Enamine
EN300-249157-0.5g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
0.5g
$824.0 2024-06-19
Enamine
EN300-249157-1.0g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
1.0g
$1057.0 2024-06-19
Enamine
EN300-249157-2.5g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
2.5g
$2071.0 2024-06-19
Enamine
EN300-249157-5.0g
[5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
1007514-87-5 95%
5.0g
$3065.0 2024-06-19
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.